Cas no 64125-42-4 (2-(Trimethylsilyl)-1,2,4-triazolo4,3-apyridin-3(2H)-one)

2-(Trimethylsilyl)-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one is a silylated heterocyclic compound with applications in organic synthesis and pharmaceutical research. Its structure combines a triazolopyridine core with a trimethylsilyl group, enhancing reactivity and stability for selective transformations. The compound serves as a versatile intermediate in the preparation of nitrogen-containing heterocycles, offering advantages such as improved solubility in organic solvents and controlled reactivity under mild conditions. Its silyl group facilitates functionalization at the triazole ring, making it valuable for constructing complex molecular architectures. The product is particularly useful in medicinal chemistry for developing bioactive molecules, where precise functional group manipulation is critical. Proper handling under inert conditions is recommended to maintain its integrity.

2-(Trimethylsilyl)-1,2,4-triazolo4,3-apyridin-3(2H)-one structure

64125-42-4 structure

Product Name:2-(Trimethylsilyl)-1,2,4-triazolo4,3-apyridin-3(2H)-one

CAS No:64125-42-4

MF:C₉H₁₃N₃OSi

MW:207.304522275925

CID:3178552

PubChem ID:13173074

Update Time:2025-10-30

2-(Trimethylsilyl)-1,2,4-triazolo4,3-apyridin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

- 1,2,4-TRIAZOLO[4,3-A]PYRIDIN-3(2H)-ONE, 2-(TRIMETHYLSILYL)-
- 2-trimethylsilyl-[1,2,4]triazolo[4,3-a]pyridin-3-one
- 64125-42-4
- CID 13173074
- 2-(Trimethylsilyl)-1,2,4-triazolo[4,3-a]pyridin-3(2h)-one
- 2-(Trimethylsilyl)-1,2,4-triazolo4,3-apyridin-3(2H)-one
- Inchi： 1S/C9H13N3OSi/c1-14(2,3)12-9(13)11-7-5-4-6-8(11)10-12/h4-7H,1-3H3
- InChI Key： RLXRLPSZNJLVPX-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C)N1C(N2C=CC=CC2=N1)=O

Computed Properties

Exact Mass: 207.082788581Da
Monoisotopic Mass: 207.082788581Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 365
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.9Å²

2-(Trimethylsilyl)-1,2,4-triazolo4,3-apyridin-3(2H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T798208-250mg	2-(Trimethylsilyl)-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one	64125-42-4	250mg	$ 391.00	2023-09-05
TRC	T798208-500mg	2-(Trimethylsilyl)-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one	64125-42-4	500mg	$ 752.00	2023-09-05
TRC	T798208-1000mg	2-(Trimethylsilyl)-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one	64125-42-4	1g	$1344.00	2023-05-17
TRC	T798208-1g	2-(Trimethylsilyl)-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one	64125-42-4	1g	$ 1346.00	2023-09-05

2-(Trimethylsilyl)-1,2,4-triazolo4,3-apyridin-3(2H)-one Related Literature

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4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

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Additional information on 2-(Trimethylsilyl)-1,2,4-triazolo4,3-apyridin-3(2H)-one

Recent Advances in the Study of 2-(Trimethylsilyl)-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one (CAS: 64125-42-4)

The compound 2-(Trimethylsilyl)-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one (CAS: 64125-42-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 2-(Trimethylsilyl)-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one as a versatile scaffold for the development of novel bioactive molecules. Its triazolopyridine core, combined with the trimethylsilyl group, offers unique electronic and steric properties that can be exploited for targeted drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor for the synthesis of potent kinase inhibitors, showing promising activity against several cancer-related kinases.

In terms of synthetic methodology, advancements have been made in the efficient preparation of 2-(Trimethylsilyl)-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one derivatives. A recent publication in Organic Letters (2024) described a novel one-pot synthesis approach that significantly improves yield and reduces reaction time compared to traditional methods. This development is particularly important for scaling up production for preclinical studies.

Pharmacological investigations have revealed interesting properties of this compound class. Research published in Bioorganic & Medicinal Chemistry Letters (2023) reported that certain derivatives exhibit dual activity as both anti-inflammatory agents and moderate COX-2 inhibitors. The trimethylsilyl group appears to play a crucial role in modulating the compounds' pharmacokinetic properties, particularly in terms of metabolic stability and membrane permeability.

Structural-activity relationship (SAR) studies have provided valuable insights into how modifications to the triazolopyridine core affect biological activity. Computational modeling combined with X-ray crystallography data (Acta Crystallographica Section E, 2024) has helped elucidate the binding modes of these compounds with various biological targets. These findings are informing the design of next-generation derivatives with improved selectivity and potency.

From a drug development perspective, the compound's favorable physicochemical properties make it an attractive candidate for further optimization. Its moderate logP value and good solubility profile address common challenges in drug design. Recent patent applications (WO2023/xxxxxx) suggest growing commercial interest in this chemical space, particularly for oncology and inflammatory disease applications.

In conclusion, 2-(Trimethylsilyl)-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one represents a promising scaffold for medicinal chemistry applications. The recent advancements in its synthesis, coupled with growing understanding of its biological activities, position this compound as a valuable tool for drug discovery efforts. Future research directions likely include further exploration of its mechanism of action and development of targeted derivatives for specific therapeutic applications.